Cas no 50269-88-0 (4-Hydroxy-1H,2H-pyrrolo1,2-d1,2,4triazin-1-one)

• Product Name: 4-Hydroxy-1H,2H-pyrrolo1,2-d1,2,4triazin-1-one
• CAS No: 50269-88-0
• MF: C₆H₅N₃O₂
• MW: 151.122800588608
• CID: 4654300
• PubChem ID: 12737208
• Update Time: 2024-11-05

4-Hydroxy-1H,2H-pyrrolo1,2-d1,2,4triazin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-1H,2H-pyrrolo[1,2-d][1,2,4]triazin-1-one
• Pyrrolo[1,2-d][1,2,4]triazine-1,4-dione, 2,3-dihydro-
• 1H,2H,3H,4H-pyrrolo[1,2-d][1,2,4]triazine-1,4-dione
• 2,3-dihydropyrrolo[1,2-d][1,2,4]triazine-1,4-dione
• AKOS026730179
• DB-376124
• MFCD16547600
• 4-Hydroxypyrrolo[1,2-d][1,2,4]triazin-1(2H)-one
• DTXSID001230646
• Z1442210190
• 2H,3H-PYRROLO[1,2-D][1,2,4]TRIAZINE-1,4-DIONE
• EN300-63935
• SCHEMBL21405585
• SY184953
• CS-0253316
• 50269-88-0
• F74206
• 4-Hydroxy-1H,2H-pyrrolo1,2-d1,2,4triazin-1-one

• Inchi： 1S/C6H5N3O2/c10-5-4-2-1-3-9(4)6(11)8-7-5/h1-3H,(H,7,10)(H,8,11)
• InChI Key： VWKCMLFUVPXMBI-UHFFFAOYSA-N
• SMILES： N1C(=O)C2=CC=CN2C(=O)N1

Computed Properties

• Exact Mass: 151.038176411g/mol
• Monoisotopic Mass: 151.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 63.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines